Cas no 2228977-84-0 (2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid)

• Product Name: 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• CAS No: 2228977-84-0
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6041565
• PubChem ID: 165844465
• Update Time: 2025-08-03

2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• EN300-1789043
• 2228977-84-0

• Inchi： 1S/C9H13NO4/c1-5-4-6(14-10-5)9(2,3)7(11)8(12)13/h4,7,11H,1-3H3,(H,12,13)
• InChI Key： DILFDEPEXIYPCC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid

Exploring the Versatile Applications of 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid (CAS No. 2228977-84-0)

In the ever-evolving landscape of chemical research and pharmaceutical development, 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid (CAS No. 2228977-84-0) has emerged as a compound of significant interest. This unique molecule, characterized by its hydroxy acid and oxazole functional groups, presents a fascinating array of properties and potential applications that align with current scientific and industrial trends.

The structural complexity of 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid offers multiple points of interaction, making it particularly valuable in medicinal chemistry and drug discovery. Researchers are increasingly focusing on this compound due to its potential as a building block for novel therapeutic agents, especially in the development of small molecule drugs targeting various biological pathways.

One of the most compelling aspects of CAS 2228977-84-0 is its dual functionality. The presence of both carboxylic acid and hydroxyl groups enables diverse chemical modifications, while the 3-methyl-1,2-oxazole moiety contributes to its potential biological activity. This combination makes the compound particularly interesting for structure-activity relationship studies in pharmaceutical research.

Recent scientific literature highlights the growing importance of oxazole-containing compounds in addressing contemporary health challenges. As researchers seek solutions for antimicrobial resistance and chronic inflammatory conditions, molecules like 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid are being evaluated for their potential therapeutic benefits. The compound's structural features suggest possible applications in developing new classes of anti-inflammatory agents or antimicrobial compounds.

Beyond pharmaceutical applications, CAS 2228977-84-0 shows promise in material science and specialty chemicals. The oxazole ring system is known for its stability and electronic properties, making derivatives of this compound potentially useful in organic electronics or as functional additives in advanced materials. This versatility aligns well with current industry demands for multifunctional chemical building blocks.

The synthesis and characterization of 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid present interesting challenges for organic chemists. Recent advances in green chemistry approaches have opened new possibilities for more sustainable production methods of such complex molecules. Researchers are particularly interested in developing catalytic processes and atom-economical reactions to access this valuable scaffold.

In the context of drug discovery, the compound's potential as a pharmacophore deserves special attention. The combination of hydrogen bond donors and acceptors in its structure suggests possible interactions with various biological targets. This has led to increased research activity around 2228977-84-0 as scientists explore its potential in addressing unmet medical needs.

The analytical characterization of 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid requires sophisticated techniques. Modern spectroscopic methods including NMR, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These analytical challenges reflect the compound's complexity and the need for precise characterization in research applications.

From a commercial perspective, the demand for specialized chemical intermediates like CAS 2228977-84-0 continues to grow. Pharmaceutical companies and research institutions are increasingly seeking high-quality, well-characterized compounds to support their drug development programs. This trend underscores the importance of reliable synthesis and supply of such molecules.

Looking ahead, the scientific community anticipates expanding applications for 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid across multiple disciplines. Its unique structural features position it as a valuable tool in chemical biology, medicinal chemistry, and materials science. As research continues to uncover new properties and potential uses, this compound is likely to remain an important focus of scientific investigation.

For researchers working with 2228977-84-0, proper handling and storage are essential to maintain the compound's integrity. While not classified as hazardous, standard laboratory precautions should be followed when working with this material to ensure safety and preserve its chemical properties for experimental use.

The future of 2-hydroxy-3-methyl-3-(3-methyl-1,2-oxazol-5-yl)butanoic acid research appears promising, with potential breakthroughs in multiple fields. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound may play an increasingly important role in addressing current scientific and technological challenges.